2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-2-methyl-N-({[(4-nitrobenzyl)oxy]amino}methylene)-1-hydrazinecarboxamide

• IUPAC Name: 1-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-methylamino]-3-[(E)-(4-nitrophenyl)methoxyiminomethyl]urea
• InChI: InChI=1S/C16H14ClF3N6O4/c1-25(14-13(17)6-11(7-21-14)16(18,19)20)24-15(27)22-9-23-30-8-10-2-4-12(5-3-10)26(28)29/h2-7,9H,8H2,1H3,(H2,22,23,24,27)
• InChI Key: GOTWEMUKNUUVJT-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=C(C=C(C=N1)C(F)(F)F)Cl)NC(=O)NC=NOCC2=CC=C(C=C2)[N+](=O)[O-]
• Isomeric SMILES: CN(C1=C(C=C(C=N1)C(F)(F)F)Cl)NC(=O)N/C=N/OCC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C16H14ClF3N6O4
• Molecular Weight: 446.77 g/mol

Description

2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-2-methyl-N-({[(4-nitrobenzyl)oxy]amino}methylene)-1-hydrazinecarboxamide is a useful research compound. Its molecular formula is C16H14ClF3N6O4 and its molecular weight is 446.77. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Anticancer Activity

Research indicates that derivatives of this compound have been synthesized and evaluated for their antibacterial and anticancer activities. For instance, pyridone and coumarin derivatives exhibited potent antibacterial activity against S. aureus. Additionally, certain acrylamides, pyridones, and 1,2,4-triazine derivatives showed significant anticancer efficacy across various tumor cell lines, suggesting their potential as therapeutic agents in cancer treatment (Bondock & Gieman, 2015).

Material Science Applications

Novel fluorinated polyimides derived from related chemical structures have been synthesized, demonstrating excellent solubility in organic solvents and forming transparent, flexible, and strong films. These materials possess low moisture absorption and low dielectric constants, making them suitable for advanced material science applications, including electronics and coatings (Chung & Hsiao, 2008).

Antihypertensive Agents

Compounds based on similar chemical frameworks have been investigated for their potential as antihypertensive α-blocking agents. The synthesis and reactions of thiosemicarbazides, triazoles, and Schiff bases derived from these compounds have shown promising results, indicating their potential utility in managing hypertension (Abdel-Wahab et al., 2008).

Transparent Polyimide Films

Research on the preparation and performance study of transparent polyimide films derived from related compounds has been conducted. These studies focus on synthesizing materials with specific properties, including transparency and thermal stability, for applications in optoelectronics and aerospace industries (Ju-sun, 2010).